3-(3,5-Dimethylphenoxy)-7-(2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propoxy)-4H-chromen-4-one
3-(3,5-Dimethylphenoxy)-7-(2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propoxy)-4H-chromen-4-one
Brand Name:
Vulcanchem
CAS No.:
890597-64-5
VCID:
VC0497337
InChI:
InChI=1S/C22H21N3O5/c1-14-5-15(2)7-18(6-14)30-21-11-29-20-8-17(3-4-19(20)22(21)27)28-10-16(26)9-25-13-23-12-24-25/h3-8,11-13,16,26H,9-10H2,1-2H3
SMILES:
CC1=CC(=CC(=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(CN4C=NC=N4)O)C
Molecular Formula:
C22H21N3O5
Molecular Weight:
407.4g/mol
3-(3,5-Dimethylphenoxy)-7-(2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propoxy)-4H-chromen-4-one
CAS No.: 890597-64-5
Main Products
VCID: VC0497337
Molecular Formula: C22H21N3O5
Molecular Weight: 407.4g/mol
| CAS No. | 890597-64-5 |
|---|---|
| Product Name | 3-(3,5-Dimethylphenoxy)-7-(2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propoxy)-4H-chromen-4-one |
| Molecular Formula | C22H21N3O5 |
| Molecular Weight | 407.4g/mol |
| IUPAC Name | 3-(3,5-dimethylphenoxy)-7-[2-hydroxy-3-(1,2,4-triazol-1-yl)propoxy]chromen-4-one |
| Standard InChI | InChI=1S/C22H21N3O5/c1-14-5-15(2)7-18(6-14)30-21-11-29-20-8-17(3-4-19(20)22(21)27)28-10-16(26)9-25-13-23-12-24-25/h3-8,11-13,16,26H,9-10H2,1-2H3 |
| Standard InChIKey | AFCBSYNHUYIEMG-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(CN4C=NC=N4)O)C |
| Canonical SMILES | CC1=CC(=CC(=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(CN4C=NC=N4)O)C |
| PubChem Compound | 15943621 |
| Last Modified | Nov 11 2021 |
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